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Compound of Interest

Compound Name: 4-Ethyl-5-oxooctanal

Cat. No.: B15439509 Get Quote

To: Researchers, scientists, and drug development professionals.

Subject: Comprehensive Technical Analysis of 4-ethyl-5-oxooctanal (CAS 75424-66-7)

Executive Summary
This document provides a technical overview of the chemical compound identified by CAS

number 75424-66-7. Extensive searches of publicly available scientific databases and literature

have revealed limited information regarding this specific molecule. The primary identifier for this

CAS number is 4-ethyl-5-oxooctanal. At present, there is a notable absence of published

research detailing its biological activity, mechanism of action, associated signaling pathways, or

comprehensive experimental characterization. This guide therefore focuses on presenting the

available chemical data.

Chemical and Physical Properties
The fundamental chemical information for 4-ethyl-5-oxooctanal is summarized below. This

data is compiled from various chemical supplier databases and public chemical information

repositories.
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Property Value Source

CAS Number 75424-66-7 N/A

Molecular Formula C10H18O2 N/A

Common Name 4-ethyl-5-oxooctanal [1]

Synonyms Octanal, 4-ethyl-5-oxo- [2]

Further quantitative data such as molecular weight, boiling point, and density were not

consistently available across the searched sources.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis or use of 4-ethyl-5-oxooctanal are not

described in the currently accessible scientific literature. One source indicates that 4-ethyl-4-

nitro-5-oxooctanal (CAS 88072-93-9) can be a product leading to 75424-66-7, suggesting a

potential precursor relationship.[2] However, specific reaction conditions, purification methods,

and analytical characterization techniques for a synthesis of 4-ethyl-5-oxooctanal are not

provided.

Due to the lack of published experimental studies involving this compound, no established

protocols for its use in biological or chemical assays can be presented.

Biological Activity and Signaling Pathways
There is no available information in the public domain regarding the biological activity of 4-
ethyl-5-oxooctanal. Searches for its mechanism of action, potential therapeutic targets, or

involvement in cellular signaling pathways did not yield any relevant results. Therefore, no

signaling pathway diagrams or experimental workflow visualizations can be generated at this

time.

Conclusion
The chemical entity represented by CAS number 75424-66-7, identified as 4-ethyl-5-
oxooctanal, remains largely uncharacterized in the scientific literature. While basic chemical

identifiers are available, there is a significant knowledge gap concerning its synthesis, physical
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properties, biological effects, and potential applications. This lack of data precludes the

development of a comprehensive technical guide as initially requested. Further primary

research would be required to elucidate the properties and potential utility of this compound for

researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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